
An In-depth Technical Guide to the Physical
Properties of 2-tert-Butylcyclohexanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-tert-Butylcyclohexanone

Cat. No.: B158629 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 2-
tert-butylcyclohexanone, with a specific focus on its boiling and melting points. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Physical Properties
2-tert-Butylcyclohexanone, a ketone derivative of cyclohexane, presents as a clear, colorless

to light yellow-greenish liquid at room temperature.[1][2] It is a compound of interest in various

chemical syntheses and has applications in the fragrance industry.[3][4] A summary of its key

physical properties is presented below.
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Property Value Conditions

Melting Point 38.55 °C -

Boiling Point 62.5 °C at 4 mm Hg

335.7 K (62.55 °C) at 0.005 bar (3.75 mm Hg)[5]

Density 0.896 g/mL at 25 °C[1][3][6]

Refractive Index 1.457 at 20 °C[1][3]

Flash Point 162 °F (72.2 °C) -[1][3][6]

Molecular Formula C₁₀H₁₈O -[1][4][6]

Molecular Weight 154.25 g/mol -[1][4][6]

Experimental Protocols for Property Determination
The accurate determination of physical properties such as melting and boiling points is crucial

for the identification, characterization, and purity assessment of a chemical compound.[7][8]

2.1. Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow temperature range.[7][8]

Methodology: Capillary Method

Sample Preparation: A small amount of the solid 2-tert-butylcyclohexanone is finely ground

and packed into a capillary tube to a height of 1-2 mm.[7][8][9] The tube is sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or an oil bath, adjacent to a calibrated thermometer.[7][8][10]

Heating: The apparatus is heated at a controlled, slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

[9][10]
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Observation and Recording: The temperature at which the first crystal begins to melt (T1)

and the temperature at which the last crystal disappears (T2) are recorded.[7] The melting

point is reported as the range T1-T2.

2.2. Boiling Point Determination at Reduced Pressure

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[7] For compounds that may decompose at their

atmospheric boiling point, the determination is performed under reduced pressure (vacuum

distillation).

Methodology: Simple Distillation Under Vacuum

Sample Preparation: A sample of liquid 2-tert-butylcyclohexanone is placed in a round-

bottom flask suitable for distillation.

Apparatus Setup: The flask is assembled into a simple distillation apparatus, which includes

a condenser, a collection flask, and a connection to a vacuum pump. A manometer is

included in the system to accurately measure the pressure. A thermometer is positioned so

that its bulb is just below the side arm leading to the condenser to accurately measure the

temperature of the vapor.

Procedure: The system is evacuated to the desired pressure (e.g., 4 mm Hg). The flask is

then gently heated.

Observation and Recording: The temperature is recorded when the liquid begins to boil and

a stable ring of condensate forms on the thermometer bulb.[9] This temperature, along with

the corresponding pressure from the manometer, is recorded as the boiling point at that

pressure.

Visualized Experimental Workflow
The following diagram illustrates the generalized workflow for the experimental determination of

the melting and boiling points of a chemical substance like 2-tert-butylcyclohexanone.
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Caption: Workflow for Melting and Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://chemdad.com/index.php?c=article&id=19611
https://wap.guidechem.com/encyclopedia/2-tert-butylcyclohexanone-dic9293.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0176552.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylcyclohexanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1728467&Units=SI&Mask=4
https://chemicalpoint.eu/product/2-tert-butylcyclohexanone/
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://learning-space.uoa.edu.iq/sites/default/files/2024-10/General%20Chemistry%20lab%207.pdf
https://www.youtube.com/watch?v=pDmWDOr_3H0
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/product/b158629#physical-properties-of-2-tert-butylcyclohexanone-boiling-point-melting-point
https://www.benchchem.com/product/b158629#physical-properties-of-2-tert-butylcyclohexanone-boiling-point-melting-point
https://www.benchchem.com/product/b158629#physical-properties-of-2-tert-butylcyclohexanone-boiling-point-melting-point
https://www.benchchem.com/product/b158629#physical-properties-of-2-tert-butylcyclohexanone-boiling-point-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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